Cas no 2229195-59-7 (3-(3-bromo-4-fluorophenyl)propane-1-thiol)

• Product Name: 3-(3-bromo-4-fluorophenyl)propane-1-thiol
• CAS No: 2229195-59-7
• MF: C₉H₁₀BrFS
• MW: 249.143104076385
• CID: 6429864
• PubChem ID: 146910574
• Update Time: 2025-10-13

3-(3-bromo-4-fluorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)propane-1-thiol
• EN300-1905986
• 2229195-59-7

• Inchi： 1S/C9H10BrFS/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-4,6,12H,1-2,5H2
• InChI Key： ABFKCOPBAXYQGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCS)F

Computed Properties

• Exact Mass: 247.96706g/mol
• Monoisotopic Mass: 247.96706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Additional information on 3-(3-bromo-4-fluorophenyl)propane-1-thiol

3-(3-Bromo-4-fluorophenyl)propane-1-thiol (CAS No. 2229195-59-7): A Comprehensive Overview of Its Properties and Applications

3-(3-Bromo-4-fluorophenyl)propane-1-thiol (CAS No. 2229195-59-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique bromo-fluorophenyl moiety and thiol functional group, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a propane-1-thiol chain attached to a 3-bromo-4-fluorophenyl ring, makes it particularly valuable for designing pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for halogenated aromatic thiols like 3-(3-bromo-4-fluorophenyl)propane-1-thiol has surged due to their role in cross-coupling reactions and click chemistry. Researchers are increasingly exploring its potential in drug discovery, where it acts as a precursor for biologically active molecules. The compound's fluorine and bromine substituents enhance its reactivity and binding affinity, making it a key player in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

One of the most frequently asked questions about 3-(3-bromo-4-fluorophenyl)propane-1-thiol is its synthetic route and purity standards. High-purity samples of this compound are essential for reproducible results in laboratory settings. Advanced purification techniques, such as column chromatography and recrystallization, are often employed to achieve the desired quality. Additionally, the compound's stability under various conditions is a critical consideration for storage and handling, as thiols are prone to oxidation.

The application of 3-(3-bromo-4-fluorophenyl)propane-1-thiol extends beyond pharmaceuticals. In material science, it is used to modify surfaces and create self-assembled monolayers (SAMs), which are crucial for developing sensors and electronic devices. Its ability to form strong bonds with metals like gold and silver makes it a valuable tool in nanotechnology and optoelectronics. This versatility has led to a growing interest in its scalable synthesis and commercial availability.

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In conclusion, 3-(3-bromo-4-fluorophenyl)propane-1-thiol (CAS No. 2229195-59-7) is a compound of immense scientific and industrial significance. Its unique structural features and broad applicability make it a focal point in modern chemistry. As research continues to uncover new uses for this molecule, its role in advancing green chemistry and sustainable technologies is expected to grow, further solidifying its importance in the scientific community.